Cas no 1188-58-5 (Octadecanoic acid, 1-(hydroxymethyl)-1,2-ethanediyl ester)

Octadecanoic acid, 1-(hydroxymethyl)-1,2-ethanediyl ester structure
1188-58-5 structure
Product Name:Octadecanoic acid, 1-(hydroxymethyl)-1,2-ethanediyl ester
CAS No:1188-58-5
MF:C39H76O5
MW:625.017753601074
CID:97215
PubChem ID:102615
Update Time:2025-04-18

Octadecanoic acid, 1-(hydroxymethyl)-1,2-ethanediyl ester Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid, 1-(hydroxymethyl)-1,2-ethanediyl ester
    • 1,2-Distearoyl-rac-glycerol
    • 1002-Distearoyl-rac-glycerol
    • 1,2-DISTEARIN
    • DISTEARIN
    • DISTEARYOYLGLYCEROL
    • DL-a,b-Distearin
    • GLYCEROL DISTEARATE
    • GLYCERYL DISTEARATE
    • 3-HYDROXYPROPANE-1,2-DIYL DISTEARATE
    • SCHEMBL135408
    • LMGL02010002
    • J-006169
    • UNII-93TWS7F2GX
    • â-Distearin
    • 1,2-Distearoyl-rac-glycerol, >=99%
    • (RS)-1,2-Distearin
    • Octadecanoic acid 1-(hydroxymethyl)-1,2-ethanediyl ester
    • (3-hydroxy-2-octadecanoyloxypropyl) octadecanoate
    • a,b-Distearin
    • Octadecanoic acid,1,1'-[1-(hydroxymethyl)-1,2-ethanediyl]ester
    • dl-alpha,beta-distearin
    • Cithrol EDS
    • Octadecanoic acid,1,1'-[1-(hydroxymethyl)-1,2-ethanediyl] ester
    • D-7500
    • EINECS 256-941-4
    • NS00044618
    • D-7502
    • NSC 75181
    • NSC75181
    • 1,2-Distearate-Glycerol
    • glyceryl 1,2-distearate
    • Octadecanoic acid, 2-hydroxy-1-[[(1-oxooctadecyl)oxy]methyl]ethyl ester
    • DG(18:0/18:0/0:0)[rac]
    • SY313549
    • HY-W127494
    • UHUSDOQQWJGJQS-UHFFFAOYSA-N
    • NSC-75181
    • rac-1,2-Distearoylglycerol, >=99.0% (GC)
    • D-alpha
    • 3-hydroxypropane-1,2-diyl dioctadecanoate
    • 3-Hydroxypropane-1,2-diyl (S)-Distearate
    • CS-0185722
    • DG(18:0_18:0)
    • 3-HYDROXYPROPANE-1,2-DIYLDISTEARATE
    • 1188-58-5
    • BAA32383
    • 1,2-Di-O-hexadecanoylglycerol
    • Glyceryl distearate, United States Pharmacopeia (USP) Reference Standard
    • BS-22662
    • 93TWS7F2GX
    • 1,2-Distearoylglycerol
    • 61725-93-7
    • E471
    • (3-hydroxy-2-octadecanoyloxy-propyl) octadecanoate
    • 2-Hydroxy-1-[(stearoyloxy)methyl]ethyl stearate #
    • (1)-1-(Hydroxymethyl)ethane-1,2-diyl distearate
    • DG 18:0_18:0
    • Glycerol 1,2-distearate
    • DL-,-Distearin
    • 51063-97-9
    • 1,2-dioctadecanoyl-rac-glycerol
    • MFCD00066515
    • Glycerol 1,2-dioctadecanoate
    • Stearic diglyceride
    • Q27271611
    • D-alpha,beta-Distearin
    • MFCD00067473
    • DTXSID10866179
    • 1,2-Di-O-stearoylglycerin
    • Inchi: 1S/C39H76O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h37,40H,3-36H2,1-2H3
    • InChI Key: UHUSDOQQWJGJQS-UHFFFAOYSA-N
    • SMILES: O(C(CO)COC(CCCCCCCCCCCCCCCCC)=O)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 624.56900
  • Monoisotopic Mass: 624.56927552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 38
  • Complexity: 593
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 16.2
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • Melting Point: 72-74 °C
  • PSA: 72.83000
  • LogP: 11.95670

Octadecanoic acid, 1-(hydroxymethyl)-1,2-ethanediyl ester Security Information

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